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Compound of Interest

Compound Name: 5-Benzyloxy-1-pentanol

Cat. No.: B042146

An In-depth Technical Guide to 5-Benzyloxy-1-pentanol (CAS Number: 4541-15-5)

This technical guide provides a comprehensive overview of the physicochemical properties,
spectroscopic data, synthesis, and applications of 5-Benzyloxy-1-pentanol, tailored for
researchers, scientists, and professionals in drug development.

Chemical Identity and Physicochemical Properties

5-Benzyloxy-1-pentanol is an organic compound featuring a pentanol backbone with a
benzyloxy group at the C-5 position.[1] It typically presents as a colorless to pale yellow liquid.
[1] Due to the hydrophobic nature of the benzyl group, its solubility in water is limited, though it
is soluble in organic solvents.[1][2] The presence of a terminal hydroxyl group allows it to act as
a hydrogen bond donor, influencing its reactivity.[1]

Table 1: Physicochemical Properties of 5-Benzyloxy-1-pentanol
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Property Value Reference
CAS Number 4541-15-5 [3][4][5]
Molecular Formula C12H1802 [11[3]1[5][6]
Molecular Weight 194.27 g/mol 31516171
Boiling Point 140 °C @ 0.4 mmHg 31141181191
Density 1.008 g/mL at 25 °C [3][4]1[8][9]

Refractive Index (n20/D)

1.505

(31418l

Flash Point

113 °C (235.4 °F) - closed cup

[3]19]

Water Solubility

1729 mg/L at 25 °C

(estimated)

[2]

Appearance

Colorless to pale yellow liquid

[1]

Spectroscopic Data

Spectroscopic data is crucial for the structural confirmation of 5-Benzyloxy-1-pentanol.

Table 2: Spectroscopic Data for 5-Benzyloxy-1-pentanol
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Spectrum Type

Data

Reference

1H NMR (200 MHz, CDCls)

o (ppm): 1.47-1.70 (m, 6H),

3.47 (t, J = 6.3 Hz, 2H), 3.62 (t,

J=6.1Hz, 2H), 4.49 (s, 2H),
7.31 (s, 5H)

[4]

13C NMR (50 MHz, CDCls)

3 (ppm): 22.3, 29.3, 32.3, 62.2,
70.2, 72.8, 127.5, 128.2, 138.3

[4]

Infrared (IR) (CHCIs)

Vmax (cm™1): 3332, 3064, 2938,
2865, 1453, 1388, 1316, 1278,
1177, 1116, 1072, 1028, 714,
700

[4]

High-Resolution Mass
Spectrometry (HRMS-ESI)

Calculated for [C12H1802 + H]*
(M+H): 195.1385, Found:
195.1390

[4]

GC-MS

Top m/z peaks at 91 and 107

[7]

Experimental Protocols
Synthesis of 5-Benzyloxy-1-pentanol from 1,5-

Pentanediol

A common and high-yielding synthesis involves the Williamson ether synthesis.[4]

Reagents and Materials:

1,5-Pentanediol

Benzyl bromide

Ethyl acetate

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous N,N-Dimethylformamide (DMF)
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Petroleum ether

Saturated brine solution

Anhydrous sodium sulfate (Na2S0a)

Silica gel for column chromatography

Procedure:

A suspension of 60% sodium hydride (2.30 g, 57.69 mmol) in anhydrous DMF (150 mL) is
prepared in a flask and cooled to 0 °C with stirring.[4]

A solution of 1,5-pentanediol (5.0 g, 48.07 mmol) in anhydrous DMF is added dropwise to
the NaH suspension over 15 minutes at 0 °C.[4]

The reaction mixture is then stirred at room temperature for 1 hour.[4]

Benzyl bromide (5.75 mL, 48.07 mmol) is added slowly over 15 minutes, and the mixture is
stirred at room temperature for an additional 2 hours.[4]

Upon completion, the reaction is quenched by the addition of ice-cold water.[4]

The crude product is extracted with ethyl acetate (2 x 30 mL).[4]

The combined organic layers are washed three times with saturated brine, dried over
anhydrous NazSOa, and concentrated under reduced pressure.[4]

The resulting residue is purified by silica gel column chromatography using a mixture of
petroleum ether and ethyl acetate (7:3, v/v) as the eluent to yield 5-benzyloxy-1-pentanol
as a colorless oily liquid (Yield: 89%).[4]
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Preparation of Alkoxide
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Diagram 1: Synthesis workflow for 5-Benzyloxy-1-pentanol.

Applications in Chemical Synthesis

5-Benzyloxy-1-pentanol serves as a versatile intermediate in organic synthesis, particularly
for the introduction of a five-carbon chain with a protected hydroxyl group.

o Precursor for Bioactive Molecules: It is a documented starting material for the synthesis of
(x)-tanikolide, a naturally occurring lactone.[4]

 Intermediate for Functional Group Transformation: The terminal alcohol can be oxidized to
the corresponding aldehyde, 5-benzyloxypentanal, or further to 5-(benzyloxy)pentanoic acid,
providing access to a range of functionalized building blocks.[4][10]

o Use in Protecting Group Strategies: The benzyl ether serves as a robust protecting group for
one of the hydroxyls in 1,5-pentanediol, allowing for selective reaction at the free alcohol.
This protecting group can be removed under various conditions, such as hydrogenolysis.
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5-Benzyloxy-1-pentanol
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Diagram 2: Role as a synthetic intermediate.

Safety and Handling

Proper safety precautions are essential when handling 5-Benzyloxy-1-pentanol.

Table 3: Hazard and Safety Information
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Category Information Reference

Signal Word Warning [B17111]

H315: Causes skin
irritation.H319: Causes serious

Hazard Statements S [B17111]
eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray.P280: Wear protective
gloves/eye protection/face
protection.P302+P352: IF ON
SKIN: Wash with plenty of
Precautionary Statements [31[6][11]
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Eyeshields, chemical-resistant

, . gloves, and a suitable
Personal Protective Equipment

respirator (e.g., type ABEK 3
(PPE) p (e.g., typ (3]

(EN214387) filter) are

recommended.

Store in a cool, well-ventilated
place. Keep the container

Storage tightly closed. Store away from  [6][9][11][12]
incompatible materials such as

strong oxidizing agents.

Stable under recommended
- storage conditions. Hazardous
Stability B [9]
decomposition products

include carbon oxides.
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Conclusion

5-Benzyloxy-1-pentanol is a valuable chemical intermediate with well-defined properties and
established synthetic protocols. Its utility in the synthesis of complex molecules makes it a
relevant compound for professionals in drug discovery and organic synthesis. The data
presented in this guide, from physicochemical properties to detailed experimental procedures
and safety information, provides a solid foundation for its effective and safe use in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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